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Introduction

ML-792 is a potent, selective, and mechanism-based inhibitor of the SUMO-activating enzyme
(SAE).[1][2][3] By forming a covalent adduct with SUMO, ML-792 effectively blocks the initial
step of the SUMOylation cascade, leading to a global decrease in protein SUMOylation.[4] This
targeted inhibition makes ML-792 an invaluable chemical probe for elucidating the roles of
SUMOylation in various cellular processes, particularly in the intricate regulation of mitotic
progression. These application notes provide detailed protocols and quantitative data to guide
researchers in utilizing ML-792 to study mitosis.

Mechanism of Action

ML-792 functions by inhibiting the E1 activating enzyme for SUMOylation, SAE, which is a
heterodimer composed of SAE1 and UBA2. The compound's sulfamate ester forms a covalent
SUMO-ML-792 adduct, which then binds tightly to and inhibits the catalytic activity of SAE.[4]
This leads to a rapid and sustained decrease in the levels of SUMOylated proteins within the
cell.[2][3] The inhibition of SUMOylation disrupts numerous cellular pathways, with a
pronounced impact on the machinery governing cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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